2,4-dibromo-N-(2-hydroxyethyl)benzamide
Description
2,4-Dibromo-N-(2-hydroxyethyl)benzamide is a brominated benzamide derivative characterized by two bromine substituents at the 2- and 4-positions of the aromatic ring and a 2-hydroxyethyl group attached to the benzamide nitrogen. This compound combines halogenated aromatic properties with the hydrogen-bonding capacity of the hydroxyethyl moiety, making it a candidate for applications in medicinal chemistry, material science, or as an intermediate in organic synthesis.
Properties
Molecular Formula |
C9H9Br2NO2 |
|---|---|
Molecular Weight |
322.98 g/mol |
IUPAC Name |
2,4-dibromo-N-(2-hydroxyethyl)benzamide |
InChI |
InChI=1S/C9H9Br2NO2/c10-6-1-2-7(8(11)5-6)9(14)12-3-4-13/h1-2,5,13H,3-4H2,(H,12,14) |
InChI Key |
SUZIFZHZOBQURN-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1Br)Br)C(=O)NCCO |
Canonical SMILES |
C1=CC(=C(C=C1Br)Br)C(=O)NCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Related Compounds
Structural Analogs and Substituent Effects
The table below summarizes key analogs and their distinguishing features:
Key Observations:
- Halogenation vs. Hydroxylation : Bromine atoms increase molecular weight and hydrophobicity compared to hydroxylated analogs (e.g., 2,4-dihydroxy derivative in ). Bromine’s electron-withdrawing effect may also alter electronic properties, influencing reactivity in coupling reactions or binding interactions.
- Side-Chain Functionality: The 2-hydroxyethyl group enhances hydrogen-bonding capacity, similar to compounds used in laccase-mediated cross-coupling (e.g., ).
- Biological Relevance : Fluorinated analogs () exhibit enhanced binding in enzyme pockets due to fluorine’s electronegativity, suggesting brominated versions like the target compound may similarly interact with halogen-binding pockets in proteins.
Physicochemical Properties
- Molecular Weight and Solubility: The target compound’s molecular weight (~323 g/mol, estimated for C₉H₈Br₂NO₂) exceeds that of non-brominated analogs (e.g., 189 g/mol for 3-ethynyl-N-(2-hydroxyethyl)benzamide ). Bromine substituents likely reduce aqueous solubility compared to hydroxylated derivatives (e.g., 2,4-dihydroxy analog in ), but the hydroxyethyl group may mitigate this through hydrogen bonding.
- Thermal Stability : Brominated benzamides generally exhibit higher melting points than hydroxylated analogs due to stronger van der Waals interactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
